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Compound of Interest

Compound Name:
(3-Methylisoxazol-5-

YL)methanamine

Cat. No.: B119620 Get Quote

This technical support guide provides essential information on the stability, storage, and

handling of (3-Methylisoxazol-5-YL)methanamine (CAS No: 154016-55-4) for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for (3-Methylisoxazol-5-YL)methanamine?

A1: To ensure maximum stability and shelf-life, (3-Methylisoxazol-5-YL)methanamine should

be stored at -20°C.[1] It is also crucial to keep the container tightly closed and store it in a dry,

cool, and well-ventilated place.[2] The product should be stored locked up.[2][3]

Q2: Can I handle this compound at room temperature for short periods?

A2: While long-term storage should be at -20°C, the compound may be shipped at room

temperature in the continental US.[1] For experimental use, it is best practice to allow the

container to warm to room temperature before opening to prevent moisture condensation.

Minimize the time the compound spends outside of its recommended storage conditions.

Q3: What are the signs of degradation for (3-Methylisoxazol-5-YL)methanamine?

A3: Visual signs of degradation can include a change in color or physical form (the pure

compound is a solid). For a more definitive assessment, analytical methods such as HPLC or
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NMR spectroscopy should be used to check for the appearance of impurity peaks or shifts in

expected signals when compared to a reference standard.

Q4: Is this compound sensitive to specific environmental factors like pH?

A4: While specific degradation studies for this compound are not readily available, related

isoxazole derivatives have shown sensitivity to environmental conditions. For instance, the

microbial degradation of 3-amino-5-methyl-isoxazole is influenced by pH, with neutral to

alkaline conditions being more favorable for its breakdown by certain microbes.[4] Therefore, it

is prudent to avoid exposing (3-Methylisoxazol-5-YL)methanamine to strong acids or bases

unless required by a specific protocol.

Q5: What are the primary safety hazards associated with this compound?

A5: (3-Methylisoxazol-5-YL)methanamine is classified as toxic if swallowed (Acute Toxicity,

Oral, Category 3).[5] It is imperative to handle this compound with appropriate personal

protective equipment (PPE).

Q6: What are the essential safety precautions for handling (3-Methylisoxazol-5-
YL)methanamine?

A6: When handling this compound, always adhere to the following safety measures:

Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[3]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat.[2][6]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][3] Do not eat,

drink, or smoke in the work area.[2][3]

Handling: Avoid breathing dust and prevent contact with skin and eyes.[3][6]

Q7: What should I do in case of accidental exposure or a spill?

A7:
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If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth but do NOT

induce vomiting.[3][6]

On Skin: Wash the affected area immediately and thoroughly with soap and water.[6]

In Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[6]

Spill: Evacuate the area. Avoid inhaling dust. Wear appropriate PPE and clean the spill

according to your institution's established protocols for toxic substances. Dispose of waste in

an approved manner.[3]

Compound Data and Properties
The following table summarizes key quantitative data for (3-Methylisoxazol-5-
YL)methanamine.

Property Value Source(s)

CAS Number 154016-55-4 [1][5]

Molecular Formula C₅H₈N₂O [1][5]

Molecular Weight 112.13 g/mol [5]

Physical Form Solid

Recommended Storage -20°C [1]

Hazard Classification Acute Toxicity 3 (Oral) [5]

Experimental Protocols & Troubleshooting
While specific stability test results are not publicly available, researchers can assess the

integrity of their sample using a general workflow. If experiments are yielding unexpected

results, the stability of the compound should be considered as a potential variable.
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General Stability Assessment Workflow

Start: Obtain Compound Sample

Visual Inspection
(Color, Form)

Analytical Purity Check
(e.g., HPLC, LC-MS, NMR)

Compare Data to Certificate of Analysis (CoA)
or Reference Standard

Does Purity Meet
Experimental Requirement?

Proceed with Experiment

Yes

Compound may be degraded.
Consider acquiring a new batch.

No

Click to download full resolution via product page

Caption: Workflow for assessing the stability and purity of a compound sample.
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Troubleshooting Experimental Failures

Unexpected Experimental Result

Verify Experimental Parameters
(Reagents, Temp, Time)

Is (3-Methylisoxazol-5-YL)methanamine
a potential issue?

Review Compound Storage History
(Temp, Age, Handling)

Yes

Compound is not the root cause.
Re-evaluate other parameters.

No
Perform Purity Analysis
(See Stability Workflow)

Purity Acceptable?

Root Cause is Likely Compound Degradation.
Use a fresh, verified batch.

No Yes

Click to download full resolution via product page

Caption: Logical diagram for troubleshooting experiments involving the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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